Cas no 1260639-73-3 (tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate)

• Product Name: tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate
• CAS No: 1260639-73-3
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD15071464
• CID: 2761141
• PubChem ID: 56845472
• Update Time: 2025-10-31

tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate
• TERT-BUTYL2-(3-AMINO-2-OXOPYRROLIDIN-1-YL)ACETATE
• tert-Butyl (3-amino-2-oxopyrrolidin-1-yl)acetate
• AKOS015908461
• SC1081
• tert-butyl 2-(3-amino-2-oxo-pyrrolidin-1-yl)acetate
• MFCD15071464
• AS-54569
• DTXSID40718692
• 1260639-73-3
• CS-0171706
• tert-Butyl 3-amino-2-oxo-1-pyrrolidineacetic acid

• MDL： MFCD15071464
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-8(13)6-12-5-4-7(11)9(12)14/h7H,4-6,11H2,1-3H3
• InChI Key： FULHJHJHVICZJU-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(CC1)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13174244Da
• Monoisotopic Mass: 214.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid

tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate

Introduction to Tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate (CAS No. 1260639-73-3)

Tert-Butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate, with the chemical identifier CAS No. 1260639-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its tert-butyl and pyrrolidinone functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structure of this compound incorporates a pyrrolidine core, which is a common motif in bioactive molecules, suggesting its utility in drug design and discovery.

The pyrrolidinone ring in Tert-butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate plays a crucial role in determining its chemical reactivity and biological properties. Pyrrolidinone derivatives are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of pharmacologically active compounds. The presence of both an amino group and a carboxylic acid derivative enhances the compound's potential as a building block for more complex molecules.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The tert-butyl group in this compound not only provides steric hindrance but also influences the solubility and metabolic stability of potential drug candidates. This feature makes Tert-butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate a valuable scaffold for designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. The 3-amino group and the pyrrolidinone core of Tert-butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate suggest that it could be used to develop inhibitors that selectively target specific kinases, thereby modulating disease pathways.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like Tert-butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate that incorporate unique structural motifs can provide new starting points for generating novel therapeutic entities. The combination of a pyrrolidine scaffold with functional groups such as amino and carboxylic acid derivatives offers a rich chemical space for exploration.

The synthesis of Tert-butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. These synthetic strategies are well-suited for introducing structural diversity and optimizing biological activity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it more accessible for further investigation.

In addition to its potential as a kinase inhibitor, Tert-butyl 2-(3-Amino-2-oxopyrrolidin-1-yl)acetate may also find applications in other therapeutic areas. For instance, its structural features could make it useful in the development of antimicrobial agents or anti-inflammatory drugs. The versatility of this compound underscores its importance as a versatile building block in medicinal chemistry.

The use of computational tools and high-throughput screening techniques has accelerated the discovery process for compounds like Tert-butyl 2-(3-Amino-2-oxy-pyrrolidin -1 - yl)acetate. These methods allow researchers to rapidly evaluate the biological activity of numerous derivatives, identifying promising candidates for further optimization. The integration of computational chemistry with experimental approaches has become essential in modern drug discovery pipelines.

As our understanding of disease mechanisms continues to evolve, so does our need for innovative therapeutic strategies. Compounds such as Tert-butyl 2-(3-Amino - 2 - oxopyrrollidin -1 - yl)acetate represent important contributions to this ongoing effort. By leveraging their unique structural features, researchers can develop novel drugs that address unmet medical needs more effectively.

In conclusion, Tert-butyl 2-(3-amino - 2 - oxopy r r o lid ine -1 - yl ) acet ate (CAS No .1260639 -73 -3) is a compound with significant potential in pharmaceutical research and development . Its structural features make it an attractive scaffold for designing molecules with diverse biological activities . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents .